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Compound of Interest

Compound Name:
2'-Chloro-5'-

(trifluoromethyl)acetophenone

Cat. No.: B1581601 Get Quote

An In-depth Technical Guide to 2'-Chloro-5'-(trifluoromethyl)acetophenone: A Key Building

Block in Modern Synthesis

Introduction: Unveiling a Versatile Synthetic
Intermediate
In the landscape of modern medicinal and agricultural chemistry, the strategic incorporation of

fluorine atoms into organic molecules is a cornerstone of rational design. The trifluoromethyl

group (–CF₃) is particularly prized for its ability to enhance critical properties such as metabolic

stability, lipophilicity, and binding affinity.[1][2] Within this context, 2'-Chloro-5'-
(trifluoromethyl)acetophenone emerges as a pivotal building block. This technical guide

offers a comprehensive overview of this compound, intended for researchers, scientists, and

professionals in drug development who leverage fluorinated intermediates to drive innovation.

This molecule, an acetophenone derivative, is distinguished by a trifluoromethyl group and a

chlorine atom on the phenyl ring. This specific substitution pattern creates a unique electronic

environment, making it a versatile precursor for a wide range of more complex chemical

entities. Its primary value lies in its role as a key intermediate in the synthesis of

pharmaceuticals and agrochemicals.[1][3]
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The unambiguous identification of a chemical compound is foundational to its application in

research and development. The structural and naming conventions for this compound are

outlined below.

IUPAC Name: 1-[2-Chloro-5-(trifluoromethyl)phenyl]ethan-1-one[4]

Common Synonyms:

2-Chloro-5-(trifluoromethyl)acetophenone

3-Acetyl-4-chlorobenzotrifluoride[3][5]

Chemical Structure: The structure consists of an acetophenone core where the phenyl ring is

substituted at the 2'- and 5'- positions with a chloro and a trifluoromethyl group, respectively.

Chemical Transformations

Final Applications

2'-Chloro-5'-(trifluoromethyl)acetophenone

Reduction
e.g., NaBH₄

Reductive Amination
e.g., NH₃, H₂, Pd/C

Heterocycle Formation

e.g., Hydrazine

Pharmaceutical APIs

Agrochemicals

Advanced Materials
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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